Cas no 477761-11-8 (2-Butanone, 1-[(4-methylphenyl)thio]-)

• Product Name: 2-Butanone, 1-[(4-methylphenyl)thio]-
• CAS No: 477761-11-8
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 3995249
• PubChem ID: 62038530
• Update Time: 2025-04-22

2-Butanone, 1-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[(4-methylphenyl)thio]-
• 1-[(4-methylphenyl)sulfanyl]butan-2-one
• SCHEMBL15341171
• AKOS011314979
• 477761-11-8
• EN300-394684

• Inchi： 1S/C11H14OS/c1-3-10(12)8-13-11-6-4-9(2)5-7-11/h4-7H,3,8H2,1-2H3
• InChI Key： AMXOMCYDXLALJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC(CC)=O

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers